Cas no 1337456-50-4 (4-(1-aminoethyl)-2,5-dimethylphenol)

• Product Name: 4-(1-aminoethyl)-2,5-dimethylphenol
• CAS No: 1337456-50-4
• Molecular Formula: C₁₀H₁₅NO
• Molecular Weight: 165.232202768326
• CID: 5899951
• PubChem ID: 72267150

4-(1-aminoethyl)-2,5-dimethylphenol Properties

Names and Identifiers

• CID 72267150
• Phenol, 4-(1-aminoethyl)-2,5-dimethyl-
• 4-(1-aminoethyl)-2,5-dimethylphenol
• 1337456-50-4
• EN300-1277179

• InChIKey： OVWWAINKDCNMGE-UHFFFAOYSA-N
• Inchi： 1S/C10H15NO/c1-6-5-10(12)7(2)4-9(6)8(3)11/h4-5,8,12H,11H2,1-3H3
• SMILES： C1(O)=CC(C)=C(C(N)C)C=C1C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.115364102g/mol
• Heavy Atom Count: 12
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Boiling Point: 282.8±35.0 °C(Predicted)
• pka: 10.72±0.36(Predicted)
• Density: 1.048±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols